Cas no 478029-84-4 (4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene)

4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene structure
478029-84-4 structure
Product Name:4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
CAS No:478029-84-4
MF:C17H11ClN2S2
MW:342.865639925003
CID:5714169
PubChem ID:3757665
Update Time:2023-10-15

4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene Chemical and Physical Properties

Names and Identifiers

    • 4-(benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
    • 2R-1307
    • benzyl 4-chloro[1]benzothieno[3,2-d]pyrimidin-2-yl sulfide
    • 478029-84-4
    • 2-benzylsulfanyl-4-chloro-[1]benzothiolo[3,2-d]pyrimidine
    • AKOS005086502
    • 2-(BENZYLSULFANYL)-4-CHLORO[1]BENZOTHIENO[3,2-D]PYRIMIDINE
    • [1]Benzothieno[3,2-d]pyrimidine, 4-chloro-2-[(phenylmethyl)thio]-
    • 4-(Benzylsulfanyl)-6-chloro-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaene
    • Inchi: 1S/C17H11ClN2S2/c18-16-15-14(12-8-4-5-9-13(12)22-15)19-17(20-16)21-10-11-6-2-1-3-7-11/h1-9H,10H2
    • InChI Key: FSJYLFQWSONPLE-UHFFFAOYSA-N
    • SMILES: C1(SCC2=CC=CC=C2)=NC(Cl)=C2SC3=CC=CC=C3C2=N1

Computed Properties

  • Exact Mass: 342.0052184g/mol
  • Monoisotopic Mass: 342.0052184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 79.3Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 567.0±60.0 °C(Predicted)
  • pka: -0.09±0.40(Predicted)
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